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Compound of Interest

Compound Name: Mefenpyr-diethyl

Cat. No.: B162942

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mefenpyr-diethyl is a herbicide safener used in agriculture to protect cereal crops from
herbicide-induced injury. While not intended to have biological effects on non-target organisms,
its potential for human and environmental exposure necessitates a thorough understanding of
its toxicological profile. This technical guide provides a comprehensive overview of the toxicity
of Mefenpyr-diethyl, summarizing key findings from a range of toxicological studies. The
information is presented to be a valuable resource for researchers, scientists, and
professionals involved in drug development and chemical safety assessment.

Executive Summary

Mefenpyr-diethyl exhibits a generally low acute toxicity profile via oral, dermal, and inhalation
routes. It is not considered to be a skin irritant but may act as a slight skin sensitizer and eye
irritant. Repeated-dose studies have identified the liver and hematopoietic system as the
primary target organs in various animal models. Mefenpyr-diethyl is not carcinogenic,
genotoxic, or considered a reproductive toxicant. Developmental toxicity has been observed in
rabbits, but only at doses that also caused maternal toxicity. Ecotoxicological studies indicate a
moderate to high toxicity to aquatic organisms.

Acute Toxicity
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Mefenpyr-diethyl demonstrates low acute toxicity across different exposure routes.

Test Species Route Result Reference
Acute Oral LD50  Rat (Wistar) Oral > 2000 mg/kg bw  [1]
Acute Dermal Rabbit (New

) Dermal > 2000 mg/kg bw  [2]
LD50 Zealand White)
Acute Inhalation )

Rat Inhalation > 5.0 mg/L
LC50
Skin Irritation Rabbit Dermal Non-irritant [3]
Eye Irritation Rabbit Ocular Slight irritant
Skin : : : iy
o Guinea Pig Dermal Slight sensitizer

Sensitization

Experimental Protocol: Acute Oral Toxicity (OECD 423)

The acute oral toxicity of Mefenpyr-diethyl was assessed in female Wistar rats following the
Acute Toxic Class Method (OECD Guideline 423)[1].

o Test Animals: Fasted female Wistar rats.

o Administration: A single dose of 2000 mg/kg body weight was administered by oral
gavage[1].

o Observation Period: Animals were observed for clinical signs of toxicity and mortality for 14
days post-dosing.

o Endpoints: Mortality, clinical signs, body weight changes, and gross pathology at necropsy.
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Generalized Xenobiotic-Induced Hepatotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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